Flonoltinib

• CAS: 2387765-27-5
• Molecular Formula: C25H34FN7O
• Molecular Weight: 467.6 g/mol
• InChI: InChI=1S/C25H34FN7O/c1-17(2)33-16-19(15-28-33)24-18(3)14-27-25(30-24)29-20-5-6-23(22(26)13-20)32-9-7-21(8-10-32)31(4)11-12-34/h5-6,13-17,21,34H,7-12H2,1-4H3,(H,27,29,30)
• InChIKey: CVLXNRIQVFIVGY-UHFFFAOYSA-N

Flonoltinib Procurement Guide for Myelofibrosis Research

Flonoltinib (also known as JAK2/FLT3-IN-1) is an orally bioavailable small-molecule triple inhibitor targeting Janus kinase 2 (JAK2), FMS-like tyrosine kinase 3 (FLT3), and cyclin-dependent kinase 6 (CDK6) [1]. It demonstrates sub-nanomolar JAK2 inhibitory potency (IC50 0.7–0.8 nM) with >600-fold selectivity over JAK1 and JAK3, and uniquely engages both the JH1 kinase and JH2 pseudokinase domains of JAK2 . Flonoltinib is currently in Phase III registration trials in China for myelofibrosis and received FDA Orphan Drug designation (December 2025) for the same indication [2].

JAK2/FLT3/CDK6 triple inhibition pathway study fit

Dual JH1+JH2 domain engagement for allosteric JAK2 research

High JAK2 isoform-selectivity assay context, supporting JAK1-sparing endpoint analysis

• [1] Hu M, Yang T, Yang L, et al. Preclinical studies of Flonoltinib Maleate, a novel JAK2/FLT3 inhibitor, in treatment of JAK2V617F-induced myeloproliferative neoplasms. Blood Cancer J. 2022;12:37. doi:10.1038/s41408-022-00628-2 View Source
• [2] U.S. Food & Drug Administration. Search Orphan Drug Designations and Approvals: Flonoltinib. Designated December 18, 2025 for treatment of myelofibrosis. View Source

Why Flonoltinib Cannot Be Replaced by Other JAK2 Inhibitors

Marketed JAK2 inhibitors—ruxolitinib (JAK1/JAK2), fedratinib (JAK2/FLT3), pacritinib (JAK2/FLT3), and momelotinib (JAK1/JAK2)—differ materially in target binding mode, selectivity, and clinical limitation profiles. Ruxolitinib's equipotent JAK1 inhibition causes dose-limiting anemia and thrombocytopenia [1]. Fedratinib carries a safety restriction for Wernicke's encephalopathy linked to vitamin B1 transporter inhibition [2]. Critically, all four agents bind exclusively to the JAK2 JH1 ATP-binding domain [3]. Flonoltinib is mechanistically unique in its simultaneous JH1+JH2 dual-domain engagement and CDK6 co-inhibition, a pharmacological profile no other clinical-stage JAK2 inhibitor replicates. Simple potency-based analog substitution therefore fails to capture differences in selectivity, target binding mode, or tissue-specific anti-fibrotic activity. The evidence below quantifies these divergences along dimensions directly relevant to compound selection for research or clinical development.

JAK1 co-inhibition Equipotent JAK1 inhibition by ruxolitinib may shift hematopoietic endpoint profiles; Flonoltinib's >600-fold JAK2/JAK1 selectivity distinguishes target engagement.

Binding mode Comparator molecules bind only the JH1 ATP pocket; dual JH1+JH2 domain engagement by Flonoltinib introduces an allosteric mechanism not reproduced by other clinical-stage JAK2 inhibitors.

CDK6 co-inhibition Fedratinib and pacritinib share JAK2/FLT3 activity but lack CDK6 inhibition; anti-fibrotic endpoint interpretation may differ, requiring review.

• [1] Hu M, et al. Blood Cancer J. 2022;12:37. (Introduction: ruxolitinib anemia and thrombocytopenia). doi:10.1038/s41408-022-00628-2 View Source
• [2] Hu M, et al. Blood Cancer J. 2022;12:37. (Introduction: fedratinib Wernicke's encephalopathy). doi:10.1038/s41408-022-00628-2 View Source
• [3] Hu M, et al. Blood Cancer J. 2022;12:37. (Results: ruxolitinib and fedratinib bind JH1 domain only). doi:10.1038/s41408-022-00628-2 View Source

Flonoltinib Differentiation Evidence

JAK2 Inhibitory Potency Comparison

In in vitro recombinant kinase assays, Flonoltinib inhibits JAK2 with an IC50 of 0.7–0.8 nM [1]. This is 3.5-fold more potent than ruxolitinib (IC50 2.8 nM), 3.8-fold more potent than fedratinib (IC50 3.0 nM), 8.6-fold more potent than pacritinib (IC50 6.0 nM), and 23-fold more potent than momelotinib (IC50 18.0 nM) [2][3]. The sub-nanomolar IC50 positions Flonoltinib as the most intrinsically potent JAK2 inhibitor among currently approved or late-stage clinical comparators.

JAK2 IC50 Potency

Reported comparison

Flonoltinib 0.7–0.8 nM vs. Ruxolitinib 2.8 nM, Fedratinib 3.0 nM, Pacritinib 6.0 nM, Momelotinib 18.0 nM

Supports JAK2 target-engagement assay context with reported higher intrinsic potency.

In vitro recombinant kinase assays; cross-study comparable.

Evidence Dimension	JAK2 kinase inhibition IC50 (nM)
Target Compound Data	0.7–0.8 nM
Comparator Or Baseline	Ruxolitinib 2.8 nM; Fedratinib 3.0 nM; Pacritinib 6.0 nM; Momelotinib 18.0 nM
Quantified Difference	3.5× to 23× greater intrinsic potency
Conditions	In vitro recombinant JAK2 kinase assays; cell-free systems

Why This Matters

Higher intrinsic potency enables lower molar dosing to achieve equivalent target engagement, potentially widening the therapeutic index in vivo.

• [1] Hu M, et al. Blood Cancer J. 2022;12:37. (IC50 values: JAK2 0.8 nM). doi:10.1038/s41408-022-00628-2 View Source
• [2] Anjiechem. Fedratinib (TG-101348) Datasheet. JAK2 IC50 3.0 nM. View Source
• [3] RSC Med Chem. 2022;13(7):798-816. Table 3: Pacritinib IC50 against JAK2 = 6.0 nM. PMC9298189. View Source

JAK2/JAK1 Selectivity Advantage

Flonoltinib achieves 650–900-fold selectivity for JAK2 over JAK1 and JAK3, and ~80-fold selectivity over TYK2 in kinase selectivity panels [1]. Ruxolitinib is essentially equipotent for JAK1 (IC50 3.3 nM) and JAK2 (IC50 2.8 nM), providing only ~130-fold selectivity over JAK3 but no meaningful JAK2/JAK1 discrimination . Fedratinib exhibits 35-fold JAK2 selectivity over JAK1 and 334-fold over JAK3 [2]. Flonoltinib's JAK2/JAK1 selectivity ratio is therefore >500-fold higher than ruxolitinib's (~1.2-fold) and >19-fold higher than fedratinib's (35-fold). This selectivity gap is the largest among all reported clinical-stage JAK2 inhibitors.

JAK2/JAK1 Selectivity

Reported comparison

Flonoltinib 650–900-fold JAK2/JAK1 vs. Ruxolitinib ~1.2-fold, Fedratinib 35-fold

Isoform-selectivity assay context; supports JAK1-sparing pathway interpretation.

Kinase selectivity panels; cell-free recombinant assays.

Evidence Dimension	JAK2/JAK1 selectivity ratio (fold)
Target Compound Data	650–900 (JAK2 vs JAK1)
Comparator Or Baseline	Ruxolitinib ~1.2 (JAK2 vs JAK1); Fedratinib 35 (JAK2 vs JAK1)
Quantified Difference	>500-fold greater JAK2/JAK1 selectivity vs ruxolitinib; >19-fold vs fedratinib
Conditions	In vitro kinase selectivity panels; cell-free recombinant kinase assays

Why This Matters

Clinical JAK1 inhibition causes anemia and thrombocytopenia by suppressing erythropoietin and thrombopoietin signaling. Maximizing JAK2/JAK1 discrimination is thus a key procurement criterion for compounds intended to minimize hematological toxicity.

• [1] Hu M, et al. Blood Cancer J. 2022;12:37. (Selectivity: 650–900-fold JAK2 over JAK1/JAK3; ~80-fold over TYK2). doi:10.1038/s41408-022-00628-2 View Source
• [2] Anjiechem. Fedratinib (TG-101348) Datasheet. 35-fold over JAK1; 334-fold over JAK3. View Source

Dual JH1+JH2 Domain Binding Mode

Surface plasmon resonance (SPR) and X-ray co-crystallography demonstrate that Flonoltinib simultaneously binds the JH1 kinase domain (KD = 20.9 μM) and the JH2 pseudokinase domain (KD = 3.14 μM) of JAK2, with even stronger affinity for the pathogenic JH2V617F mutant (KD = 5.21 μM) [1]. In contrast, ruxolitinib, fedratinib, pacritinib, and momelotinib all bind exclusively to the JH1 ATP-binding pocket with no measurable affinity for JH2 [2]. The JH2 domain binding provides an allosteric component to JAK2 inhibition that is structurally verified by co-crystal data and absent from every comparator molecule.

JH1+JH2 Dual Binding

Direct comparison

JH2 KD 3.14 µM (V617F 5.21 µM); JH1 KD 20.9 µM. No JH2 binding by ruxolitinib, fedratinib, pacritinib, momelotinib.

Unique allosteric-binding mode; supports pseudokinase domain regulatory studies.

SPR and X-ray co-crystallography evidence.

Evidence Dimension	JAK2 pseudokinase domain (JH2) binding affinity (KD)
Target Compound Data	JH2 KD = 3.14 μM; JH2V617F KD = 5.21 μM; JH1 KD = 20.9 μM (SPR assay)
Comparator Or Baseline	Ruxolitinib, Fedratinib, Pacritinib, Momelotinib: no measurable JH2 binding (JH1-only)
Quantified Difference	Qualitative: unique JH2 engagement; quantitative: JH2 KD = 3.14 μM vs not detectable for all comparators
Conditions	Surface plasmon resonance (SPR); X-ray co-crystallography (PDB deposition)

Why This Matters

JH2 domain engagement provides a structurally distinct mechanism that may maintain activity against JAK2 kinase domain mutations conferring resistance to ATP-competitive JH1-only inhibitors, a recognized clinical limitation of current JAK2-targeted therapies.

• [1] Hu M, et al. Blood Cancer J. 2022;12:37. (SPR KD values; co-crystal structure). Also: Probechem Flonoltinib product page: JH1 KD 20.9 μM, JH2 KD 3.14 μM, JH2V617F KD 5.21 μM. doi:10.1038/s41408-022-00628-2 View Source
• [2] Hu M, et al. Blood Cancer J. 2022;12:37. (Results: ruxolitinib and fedratinib bind to JAK2 JH1 domain only). doi:10.1038/s41408-022-00628-2 View Source

In Vivo Efficacy vs. Fedratinib

In a Ba/F3-JAK2V617F xenograft mouse model of myeloproliferative neoplasm, Flonoltinib Maleate (FM) at 30 mg/kg BID p.o. delivered median survival of 31 days versus 28 days for fedratinib 30 mg/kg (vehicle 25 days). Spleen growth inhibition was 97.92% for FM 30 mg/kg compared to 67.44% for fedratinib at the same dose, a 30.5 percentage-point absolute advantage [1]. Notably, FM at 15 mg/kg (72.56% spleen inhibition) already outperformed fedratinib at 30 mg/kg (67.44%). Immunohistochemical p-JAK2 suppression was significantly greater for FM vs. fedratinib at equivalent 30 mg/kg dosing (p = 0.0441), confirming superior target engagement in vivo.

In Vivo Model vs. Fedratinib

Head-to-head study

Flonoltinib 30 mg/kg: 97.9% spleen inhibition, median survival 31 days vs. Fedratinib 67.4%, 28 days (vehicle 25 days). p-JAK2 suppression p=0.0441.

Reported model-response endpoint context; supports in vivo target-engagement interpretation.

Ba/F3-JAK2V617F xenograft; 16-day oral treatment; n=7.

Evidence Dimension	Spleen growth inhibition rate and median survival in Ba/F3-JAK2V617F mouse model
Target Compound Data	97.92% spleen inhibition; 31 days median survival (FM 30 mg/kg BID); p-JAK2 IHC suppression superior (p=0.0441 vs fedratinib)
Comparator Or Baseline	Fedratinib 30 mg/kg BID: 67.44% spleen inhibition; 28 days median survival
Quantified Difference	30.48 percentage-point improvement in spleen inhibition; 3-day survival extension; statistically significant p-JAK2 reduction advantage
Conditions	BALB/c nude mice; 1.0×10^6 Ba/F3-JAK2V617F-GFP cells i.v.; 16-day oral treatment; n=7 per group

Why This Matters

Head-to-head in vivo comparison against a directly competing FDA-approved JAK2/FLT3 inhibitor provides translational evidence that Flonoltinib's biochemical advantages translate into superior disease control in a disease-relevant animal model.

• [1] Hu M, et al. Blood Cancer J. 2022;12:37. (Fig. 3A-B: survival and spleen inhibition vs fedratinib; Fig. 3D: p-JAK2 IHC; p=0.0441). doi:10.1038/s41408-022-00628-2 View Source

Clinical Efficacy vs. Ruxolitinib

In a randomized, open-label Phase IIb trial (NCT06457425; n=75) comparing Flonoltinib Maleate (FM) 50 mg or 100 mg QD against ruxolitinib BID in intermediate-2/high-risk myelofibrosis patients, FM demonstrated clinically and statistically significant superiority across primary and key secondary endpoints [1]. At Week 24, SVR35 (≥35% spleen volume reduction by MRI/CT) was 90.0% (FM 50 mg) and 100% (FM 100 mg) vs. 54.5% for ruxolitinib. TSS50 (≥50% symptom score reduction) was 80.0% and 100% vs. 63.6%. In the prognostically unfavorable CALR-mutant subgroup, SVR35 was 66.7% (FM low) and 100% (FM high) vs. 0% (ruxolitinib). Bone marrow fibrosis improvement (≥1 grade) was 93.8% (15/16) with FM vs. 60% (6/10) with ruxolitinib. At Week 12, SVR35 rates were 80.0% (FM 50 mg) and 100% (FM 100 mg) vs. 50.0% (ruxolitinib).

Clinical Endpoint vs. Ruxolitinib

Trial context

SVR35 Week 24: FM 50 mg 90.0%, FM 100 mg 100% vs. Ruxolitinib 54.5%; TSS50 80.0–100% vs. 63.6%; CALR-mutant SVR35 66.7–100% vs. 0%.

Reported endpoint response context; supports endpoint-model interpretation in myelofibrosis research.

Phase IIb randomized trial (NCT06457425; n=75); central imaging review.

Evidence Dimension	Spleen volume reduction ≥35% (SVR35) at Week 24 (primary endpoint)
Target Compound Data	FM 50 mg: 90.0% (9/10); FM 100 mg: 100% (11/11)
Comparator Or Baseline	Ruxolitinib: 54.5% (6/11)
Quantified Difference	Absolute improvement: +35.5 percentage-points (FM low) and +45.5 percentage-points (FM high); CALR-mutant SVR35: 66.7–100% vs 0%
Conditions	Multicenter, randomized, open-label Phase IIb; Intermediate-2/high-risk MF (DIPSS); 24-week core treatment; central imaging review (IRC)

Why This Matters

This is the first randomized trial evidence that any JAK2 inhibitor achieves clinically meaningful superiority over ruxolitinib in spleen volume reduction and symptom control, including in patient subgroups where ruxolitinib shows negligible activity (CALR-mutant MF). For procurement decisions, this establishes Flonoltinib as the only agent with direct comparative evidence of superiority to the standard-of-care.

• [1] Blood. 2025;146(Supplement 1). Preliminary analysis of a phase 2b, randomized, active-control study of flonoltinib maleate (FM) vs. ruxolitinib in intermediate-2 or high-risk myelofibrosis patients. Published November 3, 2025. View Source

Triple-Target JAK2/FLT3/CDK6 Anti-Fibrotic Mechanism

Flonoltinib is the only JAK2 inhibitor in clinical development that concurrently inhibits CDK6 in addition to JAK2 and FLT3, as confirmed by the developer's published mechanism of action [1]. While fedratinib and pacritinib also exhibit dual JAK2/FLT3 activity, neither possesses CDK6 inhibitory activity. The clinical translation of this triple-target profile is demonstrated in the Phase IIb trial, where Flonoltinib-treated patients achieved a 93.8% rate of bone marrow fibrosis improvement (≥1 grade reduction) compared to 60% for ruxolitinib, a 33.8 percentage-point absolute benefit [2]. Mechanistically, CDK6 inhibition is hypothesized to suppress TGF-β-driven fibroblast proliferation and cell-cycle progression in the bone marrow niche, providing an orthogonal anti-fibrotic pathway absent from all comparator JAK2 inhibitors.

Triple-Target Anti-Fibrotic Mechanism

Class-level inference

Bone marrow fibrosis improvement ≥1 grade: 93.8% (15/16) with Flonoltinib vs. 60% (6/10) with ruxolitinib. CDK6 engagement absent in fedratinib, pacritinib, momelotinib.

Supports anti-fibrotic endpoint interpretation; CDK6-mediated pathway-response context requires further validation.

Phase IIb central pathology review; anti-fibrotic mechanism inferred from kinase profiling.

Evidence Dimension	Bone marrow fibrosis improvement rate (≥1 grade reduction) at Week 24
Target Compound Data	93.8% (15/16 patients with evaluable biopsies)
Comparator Or Baseline	Ruxolitinib: 60.0% (6/10); all other JAK2 inhibitors lack CDK6 activity
Quantified Difference	33.8 percentage-point absolute improvement over ruxolitinib; CDK6 engagement absent in fedratinib, pacritinib, momelotinib
Conditions	Phase IIb clinical trial; blinded central pathology assessment of bone marrow biopsy; anti-fibrotic mechanism inferred from CDK6 kinase profiling

Why This Matters

Bone marrow fibrosis is a cardinal pathological feature of myelofibrosis that drives cytopenias and disease progression, yet is inadequately addressed by JAK2-only or JAK2/FLT3 dual inhibitors. CDK6 co-inhibition adds an anti-fibrotic dimension relevant for end-users studying or treating the full disease phenotype beyond splenomegaly and symptoms.

• [1] Chengdu Zenitar Biomedical Technology Co., Ltd. Official announcement: Flonoltinib Maleate (FM) is a next-generation high-selectivity JAK2 inhibitor simultaneously targeting JAK2 JH2/JH1 domains with synergistic FLT3/CDK6 inhibition. Published December 22, 2025. View Source
• [2] Blood. 2025;146(Supplement 1). Phase 2b study: bone marrow fibrosis improvement ≥1 grade in 93.8% (15/16) FM vs. 60% (6/10) ruxolitinib. View Source

Flonoltinib Application Scenarios

JAK2 Pathway Dissection in JAK2V617F Models

Researchers employing JAK2V617F-mutant cellular systems (Ba/F3-JAK2V617F, HEL, Ba/F3-EPOR-JAK2V617F) and murine MPN models requiring mutant-selective JAK2 inhibition with minimal JAK1 interference should select Flonoltinib. Its anti-proliferative IC50 of 0.20 μM against Ba/F3-JAK2V617F (vs. 0.39 μM for wild-type, a 1.95-fold mutant/wild-type ratio) combined with >600-fold JAK2/JAK1 selectivity provides clean pharmacological dissection unattainable with ruxolitinib (equipotent on JAK1) or fedratinib (only 35-fold JAK2/JAK1 selectivity) [1]. The dual JH1+JH2 binding also enables studies of allosteric JAK2 regulation via the pseudokinase domain.

Spleen Volume Reduction Benchmarking in Myelofibrosis

Pharmaceutical sponsors and CROs designing Phase II/III myelofibrosis studies requiring a performance benchmark for spleen response can reference Flonoltinib's Phase IIb data: SVR35 of 90–100% at Week 24 vs. ruxolitinib's 54.5% [1]. The compound's consistent activity in both JAK inhibitor-naïve and previously exposed patients (SVR35 83.3% and 70.0%, respectively, in the Phase I/IIa study) supports its use as a backbone for combination strategies or as a head-to-head comparator [2]. Flonoltinib is also appropriate for clinical programs targeting patient populations underserved by current therapies, including those with low platelet counts or CALR mutations.

CALR-Mutant Myelofibrosis Responder Analysis

Calreticulin (CALR) mutations account for approximately 25% of myelofibrosis cases and are associated with poor response to ruxolitinib. The Phase IIb trial demonstrated that Flonoltinib achieves 66.7% SVR35 (FM 50 mg) and 100% SVR35 (FM 100 mg) in CALR-mutant patients, versus 0% with ruxolitinib [1]. This striking differential makes Flonoltinib the compound of choice for laboratories and translational programs studying CALR-driven disease biology, JAK-STAT activation mechanisms independent of JAK2 mutations, and therapeutic strategies for this molecularly defined, high-unmet-need subgroup.

Anti-Fibrotic Discovery via JAK-STAT/CDK6 Inhibition

Investigators studying bone marrow fibrosis pathogenesis or screening anti-fibrotic agents should consider Flonoltinib as a triple-target pharmacological probe. Its CDK6 inhibitory activity, unique among JAK2-directed agents, is associated with a 93.8% bone marrow fibrosis improvement rate in the Phase IIb trial (vs. 60% for ruxolitinib) [1][2]. Flonoltinib enables concurrent interrogation of JAK-STAT signaling and cyclin-dependent kinase-mediated cell cycle/fibroblast proliferation pathways within a single molecule, making it suitable for mechanistic studies of fibrosis reversal that cannot be performed with JAK2-only or JAK2/FLT3 dual inhibitors.

Application

Selection Property

Validation Focus

JAK2V617F pathway studies

Mutant-selective JAK2 inhibition context

JAK2/JAK1 selectivity and JH1+JH2 domain review

Myelofibrosis spleen response research

Reported spleen-volume endpoint context

Endpoint-model validation (SVR35)

CALR-mutant MF model studies

CALR-subtype endpoint context

Response in molecularly defined subgroup review

Bone marrow fibrosis research

CDK6-mediated anti-fibrotic pathway context

Fibrosis improvement endpoint review

• [1] Hu M, et al. Blood Cancer J. 2022;12:37. (Preclinical anti-proliferative and selectivity data). doi:10.1038/s41408-022-00628-2 View Source
• [2] Blood. 2024;144(Supplement 1):486. First-in-Human Phase I/IIa Safety and Efficacy of Flonoltinib Maleate in Myelofibrosis. SVR35 83.3% best response; activity in JAKi-exposed and naïve patients. View Source